4-aminopyridin-3-ol

Description

4-Aminopyridin-3-ol, sometimes abbreviated as 4-AP HCl, is an organic compound with broad applications in scientific research, particularly in biochemistry and physiology . It is a white crystalline solid that is soluble in water and other polar solvents . 4-Aminopyridin-3-ol is recognized for its role as an inhibitor of voltage-gated sodium channels, which are critical for the propagation of electrical signals in the nervous system . By binding to these channels, it can block the passage of sodium ions, thus inhibiting the transmission of electrical signals . Furthermore, it has been used in studies exploring the impacts of neurotoxins, such as botulinum toxin, on neuronal excitability, as well as the influence of various substances on neuron excitation .

One similar chemical compound is 4-Aminopyridine (4-AP), an organic compound with the chemical formula H2NC5H4N . It is used as a research tool in characterizing subtypes of the potassium channel . 4-AP has also been used as a drug to manage some symptoms of multiple sclerosis and is indicated for symptomatic improvement of walking in adults with several variations of the disease .

Another related compound is 3-Aminopyridin-4-ol, which has a CAS number of 6320-39-4 and a molecular formula of C5H6N2O . It has a melting point between 145-149°C and is soluble in methanol .

• CAS No.: 52334-53-9
• Product Name: 4-aminopyridin-3-ol
• Molecular Formula: C5H6N2O
• Molecular Weight: 110.11 g/mol
• IUPAC Name: 4-aminopyridin-3-ol
• Standard InChI: InChI=1S/C5H6N2O/c6-4-1-2-7-3-5(4)8/h1-3,8H,(H2,6,7)
• Standard InChIKey: DBDKLFOUWUHPDW-UHFFFAOYSA-N
• SMILES: C1=CN=CC(=C1N)O
• Canonical SMILES: C1=CN=CC(=C1N)O
• Appearance: White Solid
• Purity: > 95%
• Synonyms: 3-Hydroxy-4-aminopyridine; 4-Amino-3-pyridinol
• PubChem Compound: 2762419
• Last Modified: Aug 15 2023